Cas no 1629784-69-5 (tert-butyl 3-(3-hydroxypropyl)-4-oxopiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-hydroxypropyl)-4-oxopiperidine-1-carboxylate
• CAS No: 1629784-69-5
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD27514262
• CID: 4609867
• PubChem ID: 114451447
• Update Time: 2025-07-25

tert-butyl 3-(3-hydroxypropyl)-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-(3-hydroxypropyl)-4-oxo-, 1,1-dimethylethyl ester
• tert-butyl 3-(3-hydroxypropyl)-4-oxopiperidine-1-carboxylate

• MDL： MFCD27514262
• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(17)14-7-6-11(16)10(9-14)5-4-8-15/h10,15H,4-9H2,1-3H3
• InChI Key： WAYHQQZPLLWUIV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(=O)C(CCCO)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-(3-hydroxypropyl)-4-oxopiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(3-hydroxypropyl)-4-oxopiperidine-1-carboxylate (CAS No. 1629784-69-5)

tert-butyl 3-(3-hydroxypropyl)-4-oxopiperidine-1-carboxylate (CAS No. 1629784-69-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the piperidine core and tert-butyl carbamate protecting group, make it a valuable intermediate in drug discovery. The compound's hydroxypropyl side chain further enhances its versatility, enabling modifications for targeted applications.

In recent years, the demand for piperidine derivatives like tert-butyl 3-(3-hydroxypropyl)-4-oxopiperidine-1-carboxylate has surged due to their role in developing kinase inhibitors and central nervous system (CNS) therapeutics. Researchers frequently search for "synthesis of tert-butyl piperidine carboxylates" or "applications of 4-oxopiperidine derivatives," reflecting its relevance in modern medicinal chemistry. The compound's CAS No. 1629784-69-5 is often cross-referenced in patent databases, highlighting its industrial significance.

The tert-butyl group in this compound serves as a robust protecting group for amines, a feature highly valued in multi-step synthetic routes. Meanwhile, the 3-hydroxypropyl moiety offers a handle for further functionalization, such as esterification or etherification. These attributes align with trending topics like "green chemistry in heterocyclic synthesis" and "sustainable pharmaceutical intermediates," addressing environmental concerns in chemical manufacturing.

Analytical characterization of tert-butyl 3-(3-hydroxypropyl)-4-oxopiperidine-1-carboxylate typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS). Such methods ensure batch-to-batch consistency, a critical factor for researchers investigating "quality control of chiral building blocks." The compound's oxopiperidine scaffold also attracts attention in computational chemistry studies exploring "molecular docking of bioactive heterocycles."

From a regulatory perspective, CAS No. 1629784-69-5 is not classified as hazardous under major chemical inventories, making it accessible for global research collaborations. Its stability under standard laboratory conditions supports diverse experimental setups, from small-scale academic projects to industrial kilo-lab productions. This adaptability resonates with current discussions about "scalability of specialty chemicals" in peer-reviewed literature.

Looking ahead, tert-butyl 3-(3-hydroxypropyl)-4-oxopiperidine-1-carboxylate is poised to play a pivotal role in next-generation drug candidates, particularly in oncology and neurology research. Its structural motifs frequently appear in publications discussing "fragment-based drug design" and "privileged structures in medicinal chemistry." As synthetic methodologies evolve, this compound continues to exemplify the synergy between molecular complexity and practical utility in modern organic synthesis.